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Compound of Interest

4,6-Dichloro-2-
Compound Name:
(methylthio)pyrimidine

Cat. No.: B019916

An In-depth Technical Guide to the Chemical Properties of 4,6-dichloro-2-
(methylthio)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,6-dichloro-2-(methylthio)pyrimidine is a versatile heterocyclic compound of significant
interest in medicinal chemistry and organic synthesis. Its trifunctional nature, possessing two
reactive chlorine atoms and a methylthio group on a pyrimidine core, makes it a valuable
building block for the synthesis of a wide range of more complex molecules, including potential
therapeutic agents. This technical guide provides a comprehensive overview of the core
chemical properties of 4,6-dichloro-2-(methylthio)pyrimidine, including its physicochemical
characteristics, spectral data, reactivity, and established synthetic protocols.

Chemical and Physical Properties

4,6-dichloro-2-(methylthio)pyrimidine is a white to off-white crystalline solid at room
temperature.[1][2][3] Its key physical and chemical properties are summarized in the table
below.
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Property Value Source(s)
Molecular Formula CsHaCI2N2S [L1[31[41[5]16]
Molecular Weight 195.07 g/mol [B1I4151[61[7]
Appearance Off-white to Light yellow 1212

powder or crystals
Melting Point 38 - 42 °C (100.4 - 107.6 °F) [LI21[71181°]
Boiling Point 135 - 136 °C at 14 mmHg [L112][71181[9]
Flash Point > 112 °C (> 233.6 °F) [1][2][5]
Purity >98.0% (GC) [3]
CAS Number 6299-25-8 [LI3104151e1r 718101

Spectral Data

Detailed spectral information is crucial for the identification and characterization of 4,6-

dichloro-2-(methylthio)pyrimidine.

Spectroscopy Details
'H NMR Data available from Aldrich Chemical Company,
Inc.[4]
Data available from Aldrich Chemical Company,
B3C NMR

Inc.[4]

Mass Spectrometry

Electron ionization mass spectrum data is

available.[6]

Infrared (IR) Spectroscopy

FTIR (capillary cell: melt) and ATR-IR spectra

are available.[4]

Reactivity and Synthetic Applications
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4,6-dichloro-2-(methylthio)pyrimidine serves as a key intermediate in the synthesis of
various pyrimidine derivatives. The two chlorine atoms at the 4 and 6 positions are susceptible
to nucleophilic substitution, while the methylthio group at the 2 position can be oxidized to a
sulfone, which is also a good leaving group.

A notable reaction is the regioselective displacement of one chlorine atom. For instance,
reaction with sodium ethoxide in ethanol at room temperature exclusively yields 4-chloro-6-
ethoxy-2-(methylthio)pyrimidine.[10] This selective reactivity allows for the sequential
introduction of different functional groups.

The compound is also a precursor for more complex heterocyclic systems. For example, it can
be used to synthesize 4,5,6-trichloropyrimidine-2-carbonitrile through a multi-step process
involving nucleophilic displacement of the chlorine atoms, oxidation of the methylthio group,
cyanation, and subsequent chlorination.[11]

Furthermore, it has been utilized in the synthesis of Kras modulators, highlighting its potential
in cancer research.[12]
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4,6-dichloro-2-(methylthio)pyrimidine

Reacts with Starting material for

Nucleophilic Substitution

(e.g., with NaOEt) Oxidation of Sulfide Multi-step Synthesis

Yields Leads to
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Reaction Setup

Stir 4,6-dichloro-2-(methylthio)pyrimidine
in EtOH at 20°C

1.

Reagentv Addition

Add EtONa solution (1M in EtOH)
dropwise

2.

Reagtion

y

Stir at 20°C for 2 hours

. (concurrent)

Monitor by TLC

. (upon completion)

Workup and Isolation

Isolate and purify product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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